Cas no 2300131-26-2 (2-(3-methylbutoxy)ethane-1-sulfonyl fluoride)

• Product Name: 2-(3-methylbutoxy)ethane-1-sulfonyl fluoride
• CAS No: 2300131-26-2
• MF: C₇H₁₅FO₃S
• MW: 198.255604982376
• CID: 6359564
• PubChem ID: 165675258
• Update Time: 2025-05-19

2-(3-methylbutoxy)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylbutoxy)ethane-1-sulfonyl fluoride
• EN300-1582606
• 2300131-26-2

• Inchi： 1S/C7H15FO3S/c1-7(2)3-4-11-5-6-12(8,9)10/h7H,3-6H2,1-2H3
• InChI Key： ZVQVMXPQHTXAII-UHFFFAOYSA-N
• SMILES： S(CCOCCC(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 198.07259367g/mol
• Monoisotopic Mass: 198.07259367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(3-methylbutoxy)ethane-1-sulfonyl fluoride

Compound CAS No. 2300131-26-2: 2-(3-Methylbutoxy)ethane-1-sulfonyl Fluoride

The compound with CAS No. 2300131-26-2, known as 2-(3-methylbutoxy)ethane-1-sulfonyl fluoride, is a significant chemical entity in the field of organic synthesis and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the characteristics, synthesis, and applications of this compound, while incorporating the latest research findings to provide a comprehensive overview.

Structure and Properties: The molecular structure of 2-(3-methylbutoxy)ethane-1-sulfonyl fluoride consists of a sulfonyl fluoride group attached to an ethane backbone, which is further substituted with a 3-methylbutoxy group. This arrangement imparts the compound with distinct electronic and steric properties, making it versatile for various chemical reactions. The sulfonyl fluoride group is highly reactive, enabling it to participate in nucleophilic substitutions and other transformations commonly employed in organic synthesis.

Recent studies have highlighted the importance of sulfonyl fluorides in the development of advanced materials, particularly in the realm of polymer chemistry. Researchers have explored the use of sulfonyl fluoride groups as building blocks for constructing high-performance polymers with tailored properties such as thermal stability, mechanical strength, and resistance to environmental factors.

Synthesis and Optimization: The synthesis of 2-(3-methylbutoxy)ethane-1-sulfonyl fluoride involves a multi-step process that typically begins with the preparation of the corresponding alcohol derivative. Subsequent conversion to the sulfonyl chloride intermediate is followed by fluorination to yield the final product. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production.

Investigators have also focused on optimizing reaction conditions to enhance yield and purity, leveraging insights from computational chemistry to predict optimal pathways. These efforts have significantly reduced production costs while maintaining high-quality standards, making this compound more accessible for industrial applications.

Applications in Materials Science: One of the most promising applications of sulfonyl fluoride compounds lies in their use as precursors for sulfonamide-based materials. These materials exhibit exceptional thermal stability and are widely employed in high-temperature applications such as aerospace components and electronic devices.

In addition, sulfonamides derived from sulfonyl fluorides have shown potential in drug delivery systems due to their biocompatibility and controlled release properties. Recent research has demonstrated their effectiveness in encapsulating therapeutic agents, ensuring sustained release over extended periods.

Emerging Research Directions: The scientific community continues to explore novel applications for sulfonyl fluoride compounds, particularly in the field of nanotechnology. Researchers are investigating their role as surface modifiers for nanoparticles, aiming to enhance their stability and functionality in biomedical imaging and targeted drug delivery systems.

Preliminary studies suggest that sulfonamide-modified nanoparticles exhibit improved biocompatibility and reduced toxicity profiles compared to traditional materials. These findings underscore the potential of sulfonyl fluoride compounds in advancing nanotechnology-based therapies.

Moreover, recent breakthroughs in catalysis have opened new avenues for utilizing sulfonyl fluorides as intermediates in enantioselective synthesis. Enzyme-inspired catalysts are being developed to facilitate asymmetric transformations involving these compounds, paving the way for the production of chiral pharmaceutical intermediates with high enantiomeric excess.

Such advancements not only enhance the efficiency of synthetic processes but also contribute to sustainable chemical practices by minimizing waste generation and energy consumption.

In conclusion, 2-(3-methylbutoxy)ethane-1-sulfonyl fluoride, with CAS No. 2300131-26-2, stands out as a pivotal compound in contemporary chemical research due to its versatile structure and wide-ranging applications. From materials science to drug delivery systems, this compound continues to drive innovation across multiple disciplines.

As research progresses, it is anticipated that new discoveries will further expand its utility, solidifying its position as an essential component in modern chemical synthesis.